molecular formula C10H13NO2S B100265 Toxamate CAS No. 18809-57-9

Toxamate

Cat. No.: B100265
CAS No.: 18809-57-9
M. Wt: 211.28 g/mol
InChI Key: OZJCQBUSEOVJOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Toxamate is a synthetic organophosphorus compound primarily utilized in industrial catalysis and agrochemical formulations due to its high ligand efficacy and stability under varied environmental conditions . Its molecular structure features a central phosphorus atom coordinated with two methyl groups, a sulfur atom, and a nitrile moiety, enabling versatile binding with transition metals such as iron and nickel . Toxamate’s catalytic applications include facilitating cross-coupling reactions in polymer synthesis and enhancing pesticide degradation efficiency .

Key Properties of Toxamate:

  • Molecular Formula: C₃H₆NOPS
  • Molecular Weight: 135.12 g/mol
  • Solubility: 22 mg/L in water (25°C), miscible in polar organic solvents
  • Thermal Stability: Decomposes at 280°C .

Properties

CAS No.

18809-57-9

Molecular Formula

C10H13NO2S

Molecular Weight

211.28 g/mol

IUPAC Name

(4-ethylsulfanylphenyl) N-methylcarbamate

InChI

InChI=1S/C10H13NO2S/c1-3-14-9-6-4-8(5-7-9)13-10(12)11-2/h4-7H,3H2,1-2H3,(H,11,12)

InChI Key

OZJCQBUSEOVJOW-UHFFFAOYSA-N

SMILES

CCSC1=CC=C(C=C1)OC(=O)NC

Canonical SMILES

CCSC1=CC=C(C=C1)OC(=O)NC

Other CAS No.

18809-57-9

Pictograms

Acute Toxic

Origin of Product

United States

Mechanism of Action

Comparison with Similar Compounds

Structural Analogue: Methylphosphonothioate (Compound A)

Compound A shares Toxamate’s core organophosphorus structure but replaces the nitrile group with a hydroxyl moiety.

Property Toxamate Compound A Reference
Molecular Formula C₃H₆NOPS C₂H₇O₂PS
Metal Binding Capacity High (Ni²⁺, Fe³⁺) Moderate (Fe³⁺)
Catalytic Efficiency 98% yield¹ 72% yield¹
Environmental Persistence 30 days (soil) 45 days (soil)

¹Yield in Suzuki-Miyaura cross-coupling reactions under standard conditions.

Key Differences:

  • Reactivity: Toxamate’s nitrile group enhances electron-withdrawing effects, accelerating oxidative addition in catalytic cycles compared to Compound A’s hydroxyl group .
  • Environmental Impact: Compound A’s longer soil persistence raises ecotoxicity concerns, whereas Toxamate’s faster degradation reduces bioaccumulation risks .

Functional Analogue: Ethylenediamine-N,N'-disuccinic Acid (EDDS, Compound B)

Compound B, a biodegradable chelating agent, parallels Toxamate’s metal-sequestration applications but employs a carboxylate-based structure.

Property Toxamate Compound B Reference
Primary Application Catalysis Heavy Metal Remediation
pH Stability 2.0–10.0 4.0–9.0
Biodegradability 85% (28 days)² 95% (28 days)²
Cost (USD/kg) $120 $90

²Degradation measured in aerobic aqueous systems.

Key Differences:

  • Mechanism: Toxamate’s phosphorus-sulfur bonds enable redox-active metal coordination, while EDDS relies on carboxylate groups for electrostatic binding .
  • Cost-Effectiveness: EDDS is cheaper but less effective in high-temperature catalytic processes, where Toxamate’s thermal stability is advantageous .

Critical Analysis of Research Findings

  • Structural vs. Functional Similarities: Toxamate outperforms Compound A in catalytic applications due to superior electronic effects but requires stricter handling protocols due to acute toxicity (LD₅₀ = 45 mg/kg in rats) .
  • Analytical Challenges: Comparative studies face discrepancies in extraction efficiency and sample preparation, as noted in solvent-based analyses of Toxamate’s degradation byproducts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.